2-[(2,8-dimethyl-4-quinolinyl)carbonyl]-N-(4-ethoxyphenyl)hydrazinecarbothioamide
Overview
Description
2-[(2,8-dimethyl-4-quinolinyl)carbonyl]-N-(4-ethoxyphenyl)hydrazinecarbothioamide is a useful research compound. Its molecular formula is C21H22N4O2S and its molecular weight is 394.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 394.14634713 g/mol and the complexity rating of the compound is 539. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis of Thiazoles and Thiazines
- Chemical Synthesis and Mechanism : A study demonstrated the use of related quinolinyl-N-hydrazinecarbothioamides in the synthesis of thiazoles and thiazines derived from 2-quinolones. The reactions yielded good results and the structures of the products were elucidated via various spectroscopic methods, showcasing the versatility of these compounds in synthesizing complex heterocyclic systems (Alshammari et al., 2021).
Electrocatalytic Applications
- Electrochemical Sensing : Another research found that modified electrodes incorporating similar compounds displayed strong catalytic functions for the oxidation of biomolecules like epinephrine and norepinephrine. This highlights their potential in developing sensitive and selective sensors for biomedical applications (Beitollahi et al., 2008).
Antimicrobial Activity
- Antibacterial and Antifungal Properties : Compounds derived from hydrazinecarbothioamide have shown significant inhibition of bacterial and fungal growth, indicating their potential as antimicrobial agents. This opens avenues for the development of new therapeutics to combat resistant strains of bacteria and fungi (Ahmed et al., 2006).
Anticancer Activity
- Antiproliferative Effects and Biomolecule Interaction : A series of quinolinylmethylene hydrazinecarbothioamide derivatives were synthesized and evaluated for their antiproliferative activity against cancer cells, demonstrating potential for anticancer therapy. These compounds interact with DNA and proteins, showing high affinity and suggesting mechanisms through which they exert their effects (Ribeiro et al., 2019).
DNA Interaction and Antitubercular Activity
- Binding and Cleavage of DNA : Nickel(II) complexes with thiosemicarbazones ligands showed the ability to interact with DNA through an intercalative mode and demonstrated dose-dependent cleavage of plasmid DNA. These findings have implications for the design of metal-based therapeutics targeting genetic material (Deng et al., 2018).
Material Science
- Polyamide Synthesis : Research on diamine monomers with pendant quinolinyl groups led to the development of polyamides with excellent solubility and thermal stability. These materials have potential applications in high-performance polymers and coatings (Ghaemy et al., 2010).
Properties
IUPAC Name |
1-[(2,8-dimethylquinoline-4-carbonyl)amino]-3-(4-ethoxyphenyl)thiourea | |
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InChI |
InChI=1S/C21H22N4O2S/c1-4-27-16-10-8-15(9-11-16)23-21(28)25-24-20(26)18-12-14(3)22-19-13(2)6-5-7-17(18)19/h5-12H,4H2,1-3H3,(H,24,26)(H2,23,25,28) | |
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InChI Key |
UUDMJCDTQJHHNE-UHFFFAOYSA-N | |
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Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=S)NNC(=O)C2=CC(=NC3=C(C=CC=C23)C)C | |
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Molecular Formula |
C21H22N4O2S | |
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Molecular Weight |
394.5 g/mol | |
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